Cas no 218138-59-1 (Methyl 2-(3-cyanophenyl)nicotinate)
218138-59-1 structure
Product Name:Methyl 2-(3-cyanophenyl)nicotinate
CAS No:218138-59-1
MF:C14H10N2O2
MW:238.241403102875
MDL:MFCD19981435
CID:2109148
Update Time:2023-08-04
Methyl 2-(3-cyanophenyl)nicotinate Chemical and Physical Properties
Names and Identifiers
-
- methyl 2-(3-cyanophenyl)nicotinate
- 2-(3-Cyano-phenyl)-nicotinic acid methyl ester
- MOHNVBZYRNYGJX-UHFFFAOYSA-N
- methyl 2-(3'-cyanophenyl)nicotinate
- 2-(3-Cyanophenyl)nicotinic acid methyl ester
- Methyl 2-(3-cyanophenyl)-pyridine-3-carboxylate
- Methyl 2-(3-cyanophenyl)nicotinate
-
- MDL: MFCD19981435
- Inchi: 1S/C14H10N2O2/c1-18-14(17)12-6-3-7-16-13(12)11-5-2-4-10(8-11)9-15/h2-8H,1H3
- InChI Key: MOHNVBZYRNYGJX-UHFFFAOYSA-N
- SMILES: O(C)C(C1=CC=CN=C1C1C=CC=C(C#N)C=1)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 347
- Topological Polar Surface Area: 63
Methyl 2-(3-cyanophenyl)nicotinate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB302471-1 g |
2-(3-Cyano-phenyl)-nicotinic acid methyl ester; 95% |
218138-59-1 | 1 g |
€212.00 | 2023-07-20 | ||
| abcr | AB302471-5 g |
2-(3-Cyano-phenyl)-nicotinic acid methyl ester; 95% |
218138-59-1 | 5 g |
€642.00 | 2023-07-20 | ||
| abcr | AB302471-1g |
2-(3-Cyano-phenyl)-nicotinic acid methyl ester, 95%; . |
218138-59-1 | 95% | 1g |
€211.90 | 2025-04-20 | |
| abcr | AB302471-5g |
2-(3-Cyano-phenyl)-nicotinic acid methyl ester, 95%; . |
218138-59-1 | 95% | 5g |
€642.00 | 2025-04-20 |
Methyl 2-(3-cyanophenyl)nicotinate Related Literature
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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